Cas no 1087792-56-0 (1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester)

• Product Name: 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester
• CAS No: 1087792-56-0
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5205634
• Update Time: 2025-07-14

1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester
• 6,7-Dimethyl 5-(4-aminophenyl)-2,3-dihydro-1h-pyrrolizine-6,7-dicarboxylate

• Inchi： 1S/C17H18N2O4/c1-22-16(20)13-12-4-3-9-19(12)15(14(13)17(21)23-2)10-5-7-11(18)8-6-10/h5-8H,3-4,9,18H2,1-2H3
• InChI Key： JHRDBHXUEGMNBA-UHFFFAOYSA-N
• SMILES： N12CCCC1=C(C(OC)=O)C(C(OC)=O)=C2C1=CC=C(N)C=C1

Additional information on 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester

Comprehensive Overview of 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester (CAS No. 1087792-56-0)

The compound 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester (CAS No. 1087792-56-0) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrrolizine core and dicarboxylic acid dimethyl ester functional groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrolizine-6,7-dicarboxylic acid derivatives has surged, driven by their applications in medicinal chemistry and biomaterials. This compound’s 4-aminophenyl moiety enhances its binding affinity to biological targets, making it a candidate for developing therapeutic agents. Users searching for "CAS 1087792-56-0 uses" or "pyrrolizine derivatives in drug development" will find this compound’s profile aligns with trending topics such as precision medicine and small-molecule therapeutics.

The synthetic pathway for 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester involves multi-step organic reactions, including esterification and cyclization. Its dimethyl ester groups improve solubility, facilitating its use in high-throughput screening assays. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize this compound for its balanced lipophilicity and hydrogen-bonding capacity, critical for optimizing drug-like properties.

From an industrial perspective, CAS 1087792-56-0 is gaining attention in green chemistry initiatives. Its potential as a biodegradable intermediate aligns with global sustainability goals, addressing queries like "eco-friendly chemical synthesis." Additionally, its aminophenyl group opens avenues for covalent conjugation in drug-delivery systems, a hot topic in nanomedicine research.

Quality control of 1H-Pyrrolizine-6,7-dicarboxylic acid dimethyl ester requires advanced analytical techniques such as HPLC and NMR spectroscopy. Purity thresholds (>98%) are crucial for reproducibility in preclinical studies, a frequent concern for researchers searching "how to validate pyrrolizine derivatives." Regulatory compliance, including REACH and GMP standards, further underscores its suitability for scalable production.

In summary, 1H-Pyrrolizine-6,7-dicarboxylic acid, 5-(4-aminophenyl)-2,3-dihydro-, 6,7-dimethyl ester (CAS No. 1087792-56-0) represents a convergence of innovation and practical utility in modern chemistry. Its role in advancing targeted therapies and sustainable synthesis ensures its prominence in both academic and industrial discourse, answering pressing questions in life sciences and material engineering.